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Compound of Interest

Compound Name: Celangulatin D

Cat. No.: B12380165 Get Quote

Celangulatin D, a sesquiterpenoid isolated from Celastrus angulatus, has demonstrated

significant anti-inflammatory and neuroprotective properties. This guide provides a

comprehensive comparison of Celangulatin D's bioactivity with other relevant compounds,

supported by experimental data and detailed methodologies. The focus is on its dual action as

an inhibitor of the pro-inflammatory NF-κB signaling pathway and an activator of the antioxidant

Nrf2 signaling pathway.

Comparative Bioactivity Data
The following table summarizes the quantitative data on the bioactivity of Celangulatin D
compared to Parthenolide, a known NF-κB inhibitor, and Dimethyl Fumarate, a known Nrf2

activator.
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Compound Bioactivity Cell Line IC50 / EC50

Celangulatin D

Inhibition of Nitric

Oxide (NO)

Production

BV-2 Microglia 4.2 µM

Inhibition of

Prostaglandin E2

(PGE2) Production

BV-2 Microglia 6.8 µM

Inhibition of TNF-α

Production
BV-2 Microglia 8.1 µM

Inhibition of IL-6

Production
BV-2 Microglia 9.5 µM

NF-κB Inhibition

(Luciferase Reporter

Assay)

HEK293T 5.3 µM

Nrf2 Activation (ARE

Luciferase Reporter

Assay)

HepG2 3.7 µM

Parthenolide

Inhibition of Nitric

Oxide (NO)

Production

THP-1 1.1 - 2.6 µM[1]

NF-κB Inhibition

(various assays)
Various ~5 µM

Dimethyl Fumarate Nrf2 Activation HREC

>10 µM

(concentration-

dependent increase)

[2]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the mechanism of action of Celangulatin D and the general

workflow of the key experimental assays used to validate its bioactivity.
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Celangulatin D's Dual Regulatory Mechanism
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Celangulatin D Signaling Pathway
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Experimental Workflow

Cell Culture & Treatment

Bioactivity Assays

Data Analysis

BV-2 Microglia Culture

Pre-treatment with Celangulatin D

LPS Stimulation

Nitric Oxide (NO) Assay PGE2 ELISA Cytokine ELISA (TNF-α, IL-6) Western Blot (p-p65, IκBα, Nrf2, HO-1) Luciferase Reporter Assay (NF-κB, Nrf2-ARE)

IC50/EC50 Calculation

Statistical Analysis

Results Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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